3,4-Dimethylphenylthioethanol 3,4-Dimethylphenylthioethanol
Brand Name: Vulcanchem
CAS No.: 13290-28-3
VCID: VC21279679
InChI: InChI=1S/C10H14OS/c1-8-3-4-10(7-9(8)2)12-6-5-11/h3-4,7,11H,5-6H2,1-2H3
SMILES: CC1=C(C=C(C=C1)SCCO)C
Molecular Formula: C10H14OS
Molecular Weight: 182.28 g/mol

3,4-Dimethylphenylthioethanol

CAS No.: 13290-28-3

Cat. No.: VC21279679

Molecular Formula: C10H14OS

Molecular Weight: 182.28 g/mol

* For research use only. Not for human or veterinary use.

3,4-Dimethylphenylthioethanol - 13290-28-3

Specification

CAS No. 13290-28-3
Molecular Formula C10H14OS
Molecular Weight 182.28 g/mol
IUPAC Name 2-(3,4-dimethylphenyl)sulfanylethanol
Standard InChI InChI=1S/C10H14OS/c1-8-3-4-10(7-9(8)2)12-6-5-11/h3-4,7,11H,5-6H2,1-2H3
Standard InChI Key FXLKXJDHOQHDHK-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)SCCO)C
Canonical SMILES CC1=C(C=C(C=C1)SCCO)C

Introduction

3,4-Dimethylphenylthioethanol is a chemical compound with the molecular formula C10H14OS and a molecular weight of approximately 182.28 g/mol . It is a derivative of phenol, where the hydroxyl group is replaced by a thio group attached to an ethanol chain, and the phenyl ring is substituted with two methyl groups at positions 3 and 4.

Synthesis and Applications

While specific synthesis methods for 3,4-Dimethylphenylthioethanol are not detailed in the available literature, compounds with similar structures often involve reactions between thiols and alcohols or aldehydes in the presence of catalysts. The compound's applications could potentially include use in organic synthesis as a building block for more complex molecules, given its functional groups.

Biological Activity

While direct biological activity data for 3,4-Dimethylphenylthioethanol is not available, related compounds with thio groups have shown potential in medicinal chemistry. For example, sulfur-containing compounds are known for their antioxidant properties and have been studied in various biological contexts .

Environmental Impact

The environmental impact of 3,4-Dimethylphenylthioethanol would depend on its production and disposal methods. Generally, organic compounds with sulfur can be more challenging to degrade and may require specific waste management strategies.

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